REACTION_CXSMILES
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[C:1]([C:3]1[CH:11]=[CH:10][C:6]([CH:7]=[N:8][OH:9])=[CH:5][CH:4]=1)#[N:2].[CH:12]([CH2:14][C:15]([OH:17])=[O:16])=[CH2:13].Cl[O-].[Na+]>O1CCCC1>[C:1]([C:3]1[CH:11]=[CH:10][C:6]([C:7]2[CH2:13][CH:12]([CH2:14][C:15]([OH:17])=[O:16])[O:9][N:8]=2)=[CH:5][CH:4]=1)#[N:2] |f:2.3|
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Name
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Quantity
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312 g
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=NO)C=C1
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Name
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Quantity
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552 g
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Type
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reactant
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Smiles
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C(=C)CC(=O)O
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Name
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Quantity
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3000 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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5200 mL
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Type
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reactant
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Smiles
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Cl[O-].[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring overnight at room temperature the reaction
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The yellow solution was cooled in an ice bath
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Type
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CUSTOM
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Details
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was quenched with a 5% citric acid solution
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Type
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ADDITION
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Details
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diluted with 200 ml ether
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Type
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CUSTOM
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Details
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The layers were separated
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Type
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WASH
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Details
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The acid layer was washed twice with 200 ml ether
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Type
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EXTRACTION
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Details
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extracted with saturated sodium bicarbonate solution
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Type
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EXTRACTION
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Details
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the product was extracted into 400 ml ether
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Type
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WASH
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Details
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The organic phase was washed three times with 150 ml water
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Type
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DRY_WITH_MATERIAL
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Details
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once with brine, dried (MgSO4)
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Type
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CONCENTRATION
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Details
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concentrated
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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C(#N)C1=CC=C(C=C1)C1=NOC(C1)CC(=O)O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_CXSMILES
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[C:1]([C:3]1[CH:11]=[CH:10][C:6]([CH:7]=[N:8][OH:9])=[CH:5][CH:4]=1)#[N:2].[CH:12]([CH2:14][C:15]([OH:17])=[O:16])=[CH2:13].Cl[O-].[Na+]>O1CCCC1>[C:1]([C:3]1[CH:11]=[CH:10][C:6]([C:7]2[CH2:13][CH:12]([CH2:14][C:15]([OH:17])=[O:16])[O:9][N:8]=2)=[CH:5][CH:4]=1)#[N:2] |f:2.3|
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Name
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Quantity
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312 g
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=NO)C=C1
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Name
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Quantity
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552 g
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Type
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reactant
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Smiles
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C(=C)CC(=O)O
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Name
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Quantity
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3000 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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5200 mL
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Type
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reactant
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Smiles
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Cl[O-].[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring overnight at room temperature the reaction
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
|
Type
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TEMPERATURE
|
Details
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The yellow solution was cooled in an ice bath
|
Type
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CUSTOM
|
Details
|
was quenched with a 5% citric acid solution
|
Type
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ADDITION
|
Details
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diluted with 200 ml ether
|
Type
|
CUSTOM
|
Details
|
The layers were separated
|
Type
|
WASH
|
Details
|
The acid layer was washed twice with 200 ml ether
|
Type
|
EXTRACTION
|
Details
|
extracted with saturated sodium bicarbonate solution
|
Type
|
EXTRACTION
|
Details
|
the product was extracted into 400 ml ether
|
Type
|
WASH
|
Details
|
The organic phase was washed three times with 150 ml water
|
Type
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DRY_WITH_MATERIAL
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Details
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once with brine, dried (MgSO4)
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Type
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CONCENTRATION
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Details
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concentrated
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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C(#N)C1=CC=C(C=C1)C1=NOC(C1)CC(=O)O
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |